3-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile is a heterocyclic compound featuring a benzonitrile moiety linked to a 1,3-thiazole ring substituted with a difluoromethyl group at the 2-position. This structure combines the electron-withdrawing properties of the nitrile group with the metabolic stability imparted by fluorine atoms, making it a candidate for agrochemical and pharmaceutical applications.
Properties
Molecular Formula |
C11H6F2N2S |
|---|---|
Molecular Weight |
236.24 g/mol |
IUPAC Name |
3-[2-(difluoromethyl)-1,3-thiazol-5-yl]benzonitrile |
InChI |
InChI=1S/C11H6F2N2S/c12-10(13)11-15-6-9(16-11)8-3-1-2-7(4-8)5-14/h1-4,6,10H |
InChI Key |
VNSCRSBOQMDYLY-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)C2=CN=C(S2)C(F)F)C#N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile typically involves the difluoromethylation of a thiazole precursor. One common method is the radical difluoromethylation process, which employs difluoromethylating agents such as ClCF₂H or novel non-ozone depleting difluorocarbene reagents . The reaction conditions often include the use of metal-based catalysts to facilitate the transfer of the difluoromethyl group to the thiazole ring .
Industrial Production Methods
Industrial production of this compound may involve large-scale difluoromethylation processes, utilizing continuous flow reactors to ensure efficient and consistent production. The use of advanced catalytic systems and optimized reaction conditions can enhance yield and purity, making the process economically viable for industrial applications .
Chemical Reactions Analysis
Types of Reactions
3-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile can undergo various chemical reactions, including:
Oxidation: The thiazole ring can be oxidized under specific conditions, leading to the formation of sulfoxides or sulfones.
Reduction: The nitrile group can be reduced to an amine using reducing agents such as lithium aluminum hydride (LiAlH₄).
Substitution: The compound can participate in nucleophilic substitution reactions, where the difluoromethyl group can be replaced by other nucleophiles.
Common Reagents and Conditions
Oxidation: Oxidizing agents like hydrogen peroxide (H₂O₂) or m-chloroperbenzoic acid (m-CPBA) are commonly used.
Reduction: Reducing agents such as LiAlH₄ or sodium borohydride (NaBH₄) are employed.
Substitution: Nucleophiles like amines or thiols can be used under basic conditions to facilitate substitution reactions.
Major Products Formed
Oxidation: Sulfoxides or sulfones.
Reduction: Amines.
Substitution: Various substituted thiazole derivatives.
Scientific Research Applications
3-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile has diverse applications in scientific research:
Chemistry: Used as a building block in the synthesis of complex organic molecules.
Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.
Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.
Mechanism of Action
The mechanism of action of 3-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile involves its interaction with molecular targets such as enzymes or receptors. The thiazole ring can engage in π-π stacking interactions, while the difluoromethyl group can enhance binding affinity through hydrophobic interactions. These interactions can modulate biochemical pathways, leading to the desired therapeutic or biological effects .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Variations on the Thiazole Ring
(a) 3-Fluoro-5-[(2-methyl-1,3-thiazol-4-yl)ethynyl]benzonitrile
- Structure : Features a fluorinated benzonitrile linked via an ethynyl bridge to a 2-methyl-1,3-thiazole ring.
- Key Differences :
- The ethynyl spacer introduces rigidity and planar geometry, contrasting with the direct attachment in the target compound.
- A methyl group at the 2-position of the thiazole (vs. difluoromethyl) reduces electronegativity and steric bulk.
- Impact : The ethynyl linkage may enhance π-π stacking in biological targets, while the methyl group offers simpler synthetic accessibility but lower metabolic resistance compared to difluoromethyl .
(b) 3-Chloro-5-{[5-({[3-fluoro-5-(trifluoromethyl)benzyl]amino}methyl)-3-methyl-1H-pyrazol-4-yl]oxy}benzonitrile
- Structure : Contains a pyrazole-oxygen bridge and trifluoromethylbenzylamine side chain.
- Chlorine and trifluoromethyl groups increase lipophilicity compared to the target compound’s nitrile and difluoromethyl groups.
- Impact : Enhanced lipophilicity may improve membrane permeability but reduce aqueous solubility .
Functional Group Modifications on the Benzonitrile Moiety
(a) 4-(4-{[(5R)-2,4-dioxo-1,3-thiazolidin-5-yl]methyl}-2-methoxyphenoxy)-3-(trifluoromethyl)benzonitrile
- Structure: Integrates a thiazolidinone ring and methoxy-phenoxy group.
- Key Differences: The thiazolidinone introduces a polar, hydrogen-bond-donating moiety absent in the target compound. Methoxy and trifluoromethyl groups enhance steric and electronic complexity.
- Impact: Thiazolidinone may confer antioxidant or antidiabetic activity, diverging from the fungicidal applications suggested for simpler thiazole-benzonitriles .
Molecular Weight and Melting Points
| Compound | Molecular Formula | Molecular Weight (g/mol) | Melting Point (°C) |
|---|---|---|---|
| 3-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile | C₁₁H₅F₂N₃S | ~261.24 | Not reported |
| 3-Fluoro-5-[(2-methyl-1,3-thiazol-4-yl)ethynyl]benzonitrile | C₁₃H₇FN₂S | 242.27 | Not reported |
| N-(2-(1H-Pyrazol-1-yl)phenyl)-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide (9d) | C₁₆H₁₄F₂N₄O | 317.12 | 160–162 |
| 3-Chloro-5-{[5-({[3-fluoro-5-(trifluoromethyl)benzyl]amino}methyl)-3-methyl-1H-pyrazol-4-yl]oxy}benzonitrile | C₂₀H₁₄ClF₄N₅O | 473.81 | Not reported |
- Trends: Thiazole derivatives with fluorinated substituents (e.g., difluoromethyl) generally exhibit higher molecular weights and melting points compared to non-fluorinated analogs .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
